Cas no 1699407-17-4 (benzyl N-(1-chloropropan-2-yl)carbamate)

• Product Name: benzyl N-(1-chloropropan-2-yl)carbamate
• CAS No: 1699407-17-4
• MF: C₁₁H₁₄ClNO₂
• MW: 227.687362194061
• CID: 6546713
• PubChem ID: 103846594
• Update Time: 2025-06-12

benzyl N-(1-chloropropan-2-yl)carbamate Chemical and Physical Properties

Names and Identifiers

• 2-PYRIDIN-4-YL-3H-BENZOIMIDAZOLE-5-CARBOXYLICACID
• benzyl N-(1-chloropropan-2-yl)carbamate
• EN300-6190096
• 1699407-17-4

• Inchi： 1S/C11H14ClNO2/c1-9(7-12)13-11(14)15-8-10-5-3-2-4-6-10/h2-6,9H,7-8H2,1H3,(H,13,14)
• InChI Key： FYXUQSKCPRXENP-UHFFFAOYSA-N
• SMILES： ClCC(C)NC(=O)OCC1C=CC=CC=1

Computed Properties

• Exact Mass: 227.0713064g/mol
• Monoisotopic Mass: 227.0713064g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 193
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 38.3Ų

Additional information on benzyl N-(1-chloropropan-2-yl)carbamate

Introduction to Benzyl N-(1-chloropropan-2-yl)carbamate (CAS No. 1699407-17-4)

Benzyl N-(1-chloropropan-2-yl)carbamate, a compound with the chemical formula C₁₀H₁₃ClNO₂, is a significant molecule in the field of pharmaceutical and agrochemical research. This compound is characterized by its unique structural properties, which make it a valuable intermediate in the synthesis of various biologically active agents. The presence of both a benzyl group and a carbamate moiety linked to a chloropropane chain imparts distinct reactivity and functionality, making it a subject of interest for medicinal chemists and synthetic organic chemists alike.

The CAS number 1699407-17-4 provides a unique identifier for this compound, ensuring accurate referencing in scientific literature and patents. This numbering system is crucial for distinguishing one chemical entity from another, especially in contexts where multiple isomers or derivatives exist. The systematic naming of Benzyl N-(1-chloropropan-2-yl)carbamate adheres to the rules set forth by the International Union of Pure and Applied Chemistry (IUPAC), ensuring consistency across global scientific communities.

In recent years, there has been growing interest in the development of novel carbamate-based compounds due to their potential applications in drug discovery. Carbamates are known for their versatility as pharmacophores, often exhibiting inhibitory effects on various biological targets. The benzyl N-(1-chloropropan-2-yl)carbamate structure combines the lipophilic benzyl group with the polar carbamate functional group, which can influence its solubility and bioavailability. This balance makes it an attractive candidate for further exploration in medicinal chemistry.

One of the most compelling aspects of Benzyl N-(1-chloropropan-2-yl)carbamate is its role as a precursor in the synthesis of more complex molecules. Researchers have utilized this compound to develop novel inhibitors targeting enzymes involved in metabolic pathways relevant to diseases such as cancer and inflammation. For instance, derivatives of this compound have shown promise in inhibiting cyclooxygenase (COX) enzymes, which are key players in the prostaglandin synthesis pathway. By modifying the chloropropane chain or introducing additional functional groups, scientists can fine-tune the pharmacological properties of these derivatives.

The synthetic pathways for Benzyl N-(1-chloropropan-2-yl)carbamate involve multi-step reactions that highlight the ingenuity of organic synthesis. Typically, these pathways begin with the reaction of benzoyl chloride with 1-chloropropan-2-amine under basic conditions to form the carbamate intermediate. Subsequent functionalization steps can then be employed to introduce additional modifications. These synthetic strategies not only provide insights into the reactivity of the compound but also offer practical methods for large-scale production.

Recent advancements in computational chemistry have further enhanced our understanding of Benzyl N-(1-chloropropan-2-yl)carbamate's behavior. Molecular modeling studies have been instrumental in predicting how this compound interacts with biological targets at the atomic level. These simulations have helped researchers identify key binding pockets and optimize lead structures for better efficacy and selectivity. By integrating experimental data with computational predictions, scientists can accelerate the drug discovery process significantly.

The pharmacological profile of Benzyl N-(1-chloropropan-2-yl)carbamate has been extensively studied in vitro and in vivo. Preclinical trials have demonstrated its potential as an anti-inflammatory agent, particularly in models of acute and chronic inflammation. The compound's ability to modulate enzyme activity has also raised interest in its potential use as an antineoplastic agent. While further research is needed to fully elucidate its therapeutic applications, these preliminary findings are encouraging.

In conclusion, Benzyl N-(1-chloropropan-2-yl)carbamate (CAS No. 1699407-17-4) represents a promising area of research within pharmaceutical chemistry. Its unique structure and reactivity make it a valuable building block for developing new drugs targeting various diseases. As our understanding of its properties continues to grow, so too does its potential to contribute to advancements in medicine.